Cas no 94166-51-5 (nonanoic acid, compound with tributylamine (1:1))
94166-51-5 structure
Product Name:nonanoic acid, compound with tributylamine (1:1)
CAS No:94166-51-5
MF:C21H45NO2
MW:343.587507009506
CID:1985196
PubChem ID:44144707
Update Time:2025-04-21
nonanoic acid, compound with tributylamine (1:1) Chemical and Physical Properties
Names and Identifiers
-
- nonanoic acid, compound with tributylamine (1:1)
- N,N-dibutylbutan-1-aminium nonanoate
- N,N-dibutylbutan-1-amine,nonanoic acid
- NS00093148
- 94166-51-5
- DTXSID40240908
- EINECS 303-346-3
-
- Inchi: 1S/C12H27N.C9H18O2/c1-4-7-10-13(11-8-5-2)12-9-6-3;1-2-3-4-5-6-7-8-9(10)11/h4-12H2,1-3H3;2-8H2,1H3,(H,10,11)
- InChI Key: VUKJIWMKXZSKMU-UHFFFAOYSA-N
- SMILES: OC(CCCCCCCC)=O.N(CCCC)(CCCC)CCCC
Computed Properties
- Exact Mass: 343.345
- Monoisotopic Mass: 343.345
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 16
- Complexity: 172
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
Experimental Properties
- Boiling Point: 445.3°C at 760 mmHg
- Flash Point: 223.1°C
nonanoic acid, compound with tributylamine (1:1) Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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